Cas no 627-52-1 (sulfur dicyanide)

• Product Name: sulfur dicyanide
• CAS No: 627-52-1
• MF: C₂N₂S
• MW: 84.0997982025146
• CID: 863866
• Update Time: 2026-04-29

sulfur dicyanide Chemical and Physical Properties

Names and Identifiers

• sulfur dicyanide
• cyano thiocyanate
• Dicyano sulfide
• dicyano-sulfane
• Dicyan-sulfan
• polythiocyanogen
• Schwefeldicyanid
• Sulfur cyanide
• Sulfur cyanide (S(CN)2)
• sulphur dicyanide
• Thiodicarbonitril

Computed Properties

• Exact Mass: 83.97820
• Monoisotopic Mass: 83.978219
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 85.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.9

Experimental Properties

• Density: 1.522 (estimate)
• Melting Point: 63.5°C
• Boiling Point: 139.4°C at 760 mmHg
• Flash Point: 38.1°C
• Refractive Index: 1.5300 (estimate)
• PSA: 72.88000
• LogP: 0.68176